Cas no 637-44-5 (Phenylpropiolic acid)

Phenylpropiolic acid structure
Phenylpropiolic acid structure
Product Name:Phenylpropiolic acid
CAS No:637-44-5
MF:C9H6O2
MW:146.14274263382
MDL:MFCD00004361
CID:39349
PubChem ID:69475
Update Time:2025-04-18

Phenylpropiolic acid Chemical and Physical Properties

Names and Identifiers

    • 3-Phenylpropiolic acid
    • Phenylpropiolic acid, (3-Phenylpropynoic acid)
    • Phenylpropioplic Acid
    • Phenylacetylenecarboxylic acid~3-Phenylpropynoic acid
    • phenyl propiolic acid
    • Phenyl propiolic acid:
    • 3-PHENYL-2-PROPYNOIC ACID
    • 3-Phenylprop-2-ynoic acid
    • Phenylpropargylic Acid
    • Propiolicacid, phenyl- (6CI,8CI)
    • 3-Phenylpropargylic acid
    • 3-Phenylpropynoic acid
    • NSC 13669
    • Phenyl-2-propynoicacid
    • Phenylacetylenecarboxylic acid
    • Phenylacetylenemonocarboxylic acid
    • Phenylpropynoic acid
    • b-Phenylpropargylic acid
    • Phenylpropiolic acid
    • 2-Propynoic acid, 3-phenyl-
    • Phenylacetylene monocarboxylic acid
    • Propiolic acid, 3-phenyl-
    • Phenylpropiolate
    • Propiolic acid, phenyl-
    • phenyl-propiolic acid
    • 3-phenyl-propiolic acid
    • beta-phenylpropargylic acid
    • XNERWVPQCYSMLC-UHFFFAOYSA-N
    • Phenylpropiolic aci
    • P-4190
    • phenyl-(8CI)propiolate
    • Phenylpropioplate
    • 3-phenyl propiolic acid
    • Z271128592
    • NSC13669
    • Q7181437
    • CS-W007319
    • SCHEMBL68968
    • DTXSID7060918
    • 637-44-5
    • CHEBI:90355
    • FT-0632705
    • Phenyl-propynoic acid
    • Phenylacetylenecarboxylate
    • 3-Phenylpropiolate
    • 4-Phenylpropynoic acid
    • DS-18242
    • 3-phenylprop-2-ynoate;3-Phenylpropiolic acid
    • 3-Phenylpropynoate
    • EINECS 211-285-8
    • Phenylacetylene monocarboxylate
    • AI3-17875
    • UNII-4KE28XZ9GX
    • AMY202100111
    • AKOS000121851
    • NSC-13669
    • SY023402
    • HY-W007319
    • PhenylpropiolsA currencyure
    • A834500
    • b-phenylpropargylate
    • Phenyl-2-propynoic acid
    • NS00001477
    • AD-266/40164861
    • Phenylpropynoate
    • 3-phenyl-propynoic acid
    • 4KE28XZ9GX
    • 3-phenyl-prop-2-ynoic acid
    • beta-phenylpropargylate
    • 3-Phenyl-2-propynoate
    • JQ8
    • 3-phenylprop-2-ynic acid
    • 3-phenyl-propiolate
    • P0610
    • EN300-28604
    • CHEMBL4059878
    • InChI=1/C9H6O2/c10-9(11)7-6-8-4-2-1-3-5-8/h1-5H,(H,10,11
    • phenyl-(8CI)propiolic acid
    • MFCD00004361
    • phenyl-propiolate
    • .beta.-Phenylpropargylic acid
    • 3-Phenyl-2-propynoic acid #
    • Phenylpropiolic acid, 99%
    • ALBB-000973
    • DB-054536
    • propynoic acid, 3-phenyl-
    • STK208480
    • 3-Phenyl-2-propynoicacid
    • DTXCID2044058
    • 211-285-8
    • Propiolic acid, phenyl-(8CI)
    • FP29399
    • MDL： MFCD00004361
    • Inchi： 1S/C9H6O2/c10-9(11)7-6-8-4-2-1-3-5-8/h1-5H,(H,10,11)
    • InChI Key： XNERWVPQCYSMLC-UHFFFAOYSA-N
    • SMILES： OC(C#CC1C=CC=CC=1)=O
    • BRN： 742587

Computed Properties

  • Exact Mass: 146.03700
  • Monoisotopic Mass: 146.037
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 200
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2
  • Topological Polar Surface Area: 37.3

Experimental Properties

  • Color/Form: White lens powder
  • Density: 1.1674 (rough estimate)
  • Melting Point: 137.0 to 140.0 deg-C
  • Boiling Point: 302.6°C at 760 mmHg
  • Flash Point: 151.0±16.9 °C
  • Refractive Index: 1.5550 (estimate)
  • Water Partition Coefficient: Soluble
  • PSA: 37.30000
  • LogP: 1.12270
  • Solubility: Not determined

Phenylpropiolic acid Security Information

Phenylpropiolic acid Customs Data

  • HS CODE：29163900
  • Customs Data：

    China Customs Code:

    2916399090

    Overview:

    2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Summary:

    2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Phenylpropiolic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Ambeed
A118568-1g
3-Phenylpropiolic acid
 637-44-5 95%
1g
 $14.0 2025-04-18
Ambeed
A118568-5g
3-Phenylpropiolic acid
 637-44-5 95%
5g
 $19.0 2025-04-18
Ambeed
A118568-10g
3-Phenylpropiolic acid
 637-44-5 95%
10g
 $29.0 2025-04-18
Ambeed
A118568-25g
3-Phenylpropiolic acid
 637-44-5 95%
25g
 $43.0 2025-04-18
Ambeed
A118568-100g
3-Phenylpropiolic acid
 637-44-5 95%
100g
 $166.0 2025-04-18
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
P0610-25G
Phenylpropiolic Acid
 637-44-5 >98.0%(T)
25g
 ¥1255.00 2024-04-16
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
P133964-1g
Phenylpropiolic acid
 637-44-5 ≥98.0%
1g
 ¥33.90 2023-09-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
P133964-25g
Phenylpropiolic acid
 637-44-5 ≥98.0%
25g
 ¥539.90 2023-09-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
P133964-100g
Phenylpropiolic acid
 637-44-5 ≥98.0%
100g
 ¥2059.90 2023-09-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
P133964-5g
Phenylpropiolic acid
 637-44-5 ≥98.0%
5g
 ¥122.90 2023-09-01

Phenylpropiolic acid Production Method

Phenylpropiolic acid Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:637-44-5)Phenylpropiolic acid
Order Number:sfd14181
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:36
Price ($):discuss personally
Email:sales2@senfeida.com

Phenylpropiolic acid Related Literature

Related Categories

637-44-5 (Phenylpropiolic acid) Related Products

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:637-44-5)Phenylpropiolic acid
sfd14181
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email